Cas no 14208-52-7 (3-Phenylisothiazol-5-amine)

3-Phenylisothiazol-5-amine structure
3-Phenylisothiazol-5-amine structure
Product Name:3-Phenylisothiazol-5-amine
CAS No:14208-52-7
MF:C9H8N2S
MW:176.238220214844
MDL:MFCD07382685
CID:1031961
PubChem ID:12603879
Update Time:2025-04-20

3-Phenylisothiazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-Phenylisothiazol-5-amine
    • 3-Phenyl-1,2-thiazol-5-amine
    • 3-phenyl-5-aminothiazole
    • 3-phenylisothiazol-5-ylamine
    • 3-phenyl-isothiazol-5-ylamine
    • 5-amino3-phenylisothiazole
    • 5-amino-3-phenylisothiazole
    • 5-amino-3-phenyl-isothiazole
    • AK123537
    • EN300-78761
    • KB-33145
    • QC-10020
    • SureCN444555
    • 5-Isothiazolamine, 3-phenyl-
    • 3-Phenylisothiazole-5-amine
    • DHGKYVMNSHRALD-UHFFFAOYSA-N
    • NE44502
    • ST24042417
    • Z1268152361
    • DTXSID40504113
    • AKOS016011678
    • SY192041
    • C72650
    • SCHEMBL444555
    • DB-023460
    • CS-0156347
    • AS-59312
    • 14208-52-7
    • A885303
    • MFCD07382685
    • MDL: MFCD07382685
    • Inchi: 1S/C9H8N2S/c10-9-6-8(11-12-9)7-4-2-1-3-5-7/h1-6H,10H2
    • InChI Key: DHGKYVMNSHRALD-UHFFFAOYSA-N
    • SMILES: S1C(=CC(C2C=CC=CC=2)=N1)N

Computed Properties

  • Exact Mass: 176.04094
  • Monoisotopic Mass: 176.04081944g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.2
  • XLogP3: 2.3

Experimental Properties

  • PSA: 38.91

3-Phenylisothiazol-5-amine Security Information

  • Signal Word:Warning
  • Hazard Statement: H302-H312-H332
  • Warning Statement: P280
  • Storage Condition:Keep in dark place,Sealed in dry,Room Temperature

3-Phenylisothiazol-5-amine Pricemore >>

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